1-Benzyl-1-(1,4-dioxaspiro[4.11]hexadec-2-ylmethyl)piperidinium

• Molecular Formula: C27H44NO2+
• Molecular Weight: 414.6 g/mol
• IUPAC Name: 1-benzyl-1-(1,4-dioxaspiro[4.11]hexadecan-3-ylmethyl)piperidin-1-ium
• InChI: InChI=1S/C27H44NO2/c1-2-4-6-12-18-27(19-13-7-5-3-1)29-24-26(30-27)23-28(20-14-9-15-21-28)22-25-16-10-8-11-17-25/h8,10-11,16-17,26H,1-7,9,12-15,18-24H2/q+1
• InChI Key: GNTHWLUPYZWPBT-UHFFFAOYSA-N
• Canonical SMILES: C1CCCCCC2(CCCCC1)OCC(O2)C[N+]3(CCCCC3)CC4=CC=CC=C4

Description

1-BENZYL-1-({1,4-DIOXASPIRO[411]HEXADECAN-2-YL}METHYL)PIPERIDIN-1-IUM is a complex organic compound with a unique structure that includes a piperidinium core, a benzyl group, and a dioxaspiro moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-BENZYL-1-({1,4-DIOXASPIRO[411]HEXADECAN-2-YL}METHYL)PIPERIDIN-1-IUM typically involves multiple steps, starting with the preparation of the piperidinium coreThe reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

1-BENZYL-1-({1,4-DIOXASPIRO[4.11]HEXADECAN-2-YL}METHYL)PIPERIDIN-1-IUM can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. Reaction conditions such as temperature, pressure, and solvent choice are critical to achieving the desired outcomes .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines .

Scientific Research Applications

1-BENZYL-1-({1,4-DIOXASPIRO[4.11]HEXADECAN-2-YL}METHYL)PIPERIDIN-1-IUM has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound may be used in studies involving cell signaling and receptor binding due to its unique structure.

Mechanism of Action

The mechanism of action of 1-BENZYL-1-({1,4-DIOXASPIRO[4.11]HEXADECAN-2-YL}METHYL)PIPERIDIN-1-IUM involves its interaction with specific molecular targets, such as receptors or enzymes. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

• 1-Benzyl-1-[(2R)-1,4-dioxaspiro[4.11]hexadec-2-ylmethyl]piperidinium chloride
• 1-Benzyl-1-(1,4-dioxaspiro[4.11]hexadecan-3-ylmethyl)piperidin-1-ium chloride

Uniqueness

1-BENZYL-1-({1,4-DIOXASPIRO[4.11]HEXADECAN-2-YL}METHYL)PIPERIDIN-1-IUM is unique due to its specific combination of functional groups and its ability to undergo a wide range of chemical reactions. This makes it a versatile compound for various scientific and industrial applications .